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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromo-4-chlorotoluene (CAS No. 27139-97-5), a halogenated aromatic compound utilized in
various chemical syntheses. This document outlines its key physical properties, detailed
experimental protocols for their determination, and a workflow for these analytical procedures.

Core Physicochemical Data

2-Bromo-4-chlorotoluene is an aromatic compound with the molecular formula C7HeBrClI.[1]
At room temperature, it exists as a clear, colorless liquid.[1] The quantitative physical properties
of 2-Bromo-4-chlorotoluene are summarized in the table below.
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Property Value Notes
Molecular Formula C7HeBrCl -

Molecular Weight 205.48 g/mol [1][2]

CAS Number 27139-97-5 [1]
Appearance Clear, colorless liquid [1]

Boiling Point 219.8 +20.0 °C At 760 mmHg

The compound is a liquid at
standard room temperature,

indicating a melting point

Melting Point <20-25°C ) )
below this range. A precise
value is not consistently
reported in the literature.

Density 1.54 g/cm3 [3]

Experimental Protocols

The determination of melting and boiling points are fundamental techniques for the
characterization and purity assessment of chemical compounds.

Determination of Melting Point

Since 2-Bromo-4-chlorotoluene is a liquid at room temperature, its melting point would be
determined using a cryostat or a low-temperature melting point apparatus. The general
principle involves cooling the substance until it solidifies and then observing the temperature at
which it melts upon controlled heating.

Methodology:

e Sample Preparation: A small sample of 2-Bromo-4-chlorotoluene is placed in a capillary
tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
cooling system.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s565862
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-chlorotoluene
https://www.smolecule.com/products/s565862
https://www.smolecule.com/products/s565862
https://www.biosynth.com/p/FB64647/27139-97-5-2-bromo-4-chlorotoluene
https://www.benchchem.com/product/b1197611?utm_src=pdf-body
https://www.benchchem.com/product/b1197611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Cooling: The sample is cooled until it is completely frozen.

o Heating and Observation: The frozen sample is then heated at a slow, controlled rate (e.qg.,
1-2 °C per minute).

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the last solid crystal
disappears is recorded as the end of the melting range. For a pure compound, this range
should be narrow.[4]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[5]

Methodology (Small-Scale Capillary Method):

Sample Preparation: A small amount of 2-Bromo-4-chlorotoluene is placed in a small test
tube or fusion tube.[6][7]

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid in
the test tube.[6][7]

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in
a heating bath (e.g., an oil bath or a Thiele tube) or an aluminum block.[6][8]

o Heating and Observation: The apparatus is heated slowly and uniformly.[6] As the
temperature rises, a stream of bubbles will emerge from the open end of the inverted
capillary tube.

o Data Recording: The heating is stopped, and the liquid is allowed to cool. The boiling point is
the temperature at which the liquid begins to enter the capillary tube.[8] This is the point
where the vapor pressure of the substance equals the atmospheric pressure.

Experimental Workflow Visualization

The logical flow for the experimental determination of the melting and boiling points of a
chemical substance like 2-Bromo-4-chlorotoluene is depicted in the following diagram.
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Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-4-chlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197611#2-bromo-4-chlorotoluene-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

